Cas no 2260937-61-7 (3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride)

• Product Name: 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride
• CAS No: 2260937-61-7
• MF: C₈H₁₁BrCl₂N₂
• MW: 285.996339082718
• CID: 5071328
• PubChem ID: 137929092
• Update Time: 2025-06-14

3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride
• 3-bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine;dihydrochloride
• D75404
• 3-BROMO-6,7-DIHYDRO-5H-CYCLOPENTA[B]PYRIDIN-6-AMINE 2HCL
• 2260937-61-7
• CS-16215
• CS-0093550
• Z3466011318
• AKOS037651236
• EN300-6732146
• 3-bromo-5H,6H,7H-cyclopenta[b]pyridin-6-amine dihydrochloride

• Inchi： 1S/C8H9BrN2.2ClH/c9-6-1-5-2-7(10)3-8(5)11-4-6;;/h1,4,7H,2-3,10H2;2*1H
• InChI Key： VPNUUGLXCSSCBA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CC(C2)N.Cl.Cl

Computed Properties

• Exact Mass: 283.94827 g/mol
• Monoisotopic Mass: 283.94827 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Molecular Weight: 285.99

Additional information on 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride

Research Briefing on 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride (CAS: 2260937-61-7)

3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride (CAS: 2260937-61-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopenta[b]pyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The following briefing provides an overview of the latest research findings, synthesis methodologies, and potential applications of this compound.

Recent studies have focused on the synthesis and optimization of 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride, with particular emphasis on its role as a key intermediate in the production of biologically active molecules. Researchers have reported successful multi-step synthetic routes that yield high purity and scalability, which are critical for further pharmacological evaluation. The compound's bromo-substituted pyridine core has been identified as a versatile pharmacophore, enabling its incorporation into diverse drug candidates targeting protein kinases and other enzymatic pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific kinase activities, which are often implicated in cancer and inflammatory diseases. For instance, preliminary data suggest that derivatives of 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride exhibit potent inhibitory effects against certain tyrosine kinases, making them attractive candidates for oncology research. Additionally, its unique chemical structure allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize therapeutic profiles.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical studies. Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the compound's binding modes and interaction mechanisms, facilitating the design of more effective derivatives.

In conclusion, 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridin-6-amine dihydrochloride represents a valuable scaffold in medicinal chemistry, with broad applicability in drug discovery. Ongoing research aims to further elucidate its pharmacological properties and expand its utility in therapeutic development. The compound's unique structural features and biological activity underscore its potential as a cornerstone in the design of next-generation kinase inhibitors and other targeted therapies.